Ethyl 2-[(3,5-dichlorophenyl)amino]acetate

• IUPAC Name: ethyl 2-(3,5-dichloroanilino)acetate
• InChI: InChI=1S/C10H11Cl2NO2/c1-2-15-10(14)6-13-9-4-7(11)3-8(12)5-9/h3-5,13H,2,6H2,1H3
• InChI Key: OYHDHOSMXNFGDT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CNC1=CC(=CC(=C1)Cl)Cl
• Molecular Formula: C10H11Cl2NO2
• Molecular Weight: 248.10 g/mol

Description

Ethyl 2-[(3,5-dichlorophenyl)amino]acetate is a chemical compound with the CAS Number: 501008-39-5. It has a molecular weight of 248.11 and its IUPAC name is ethyl (3,5-dichloroanilino)acetate. It is typically stored at 4 degrees Celsius and is usually in the form of a powder.

Synthesis Analysis

The synthesis of Ethyl 2-[(3,5-dichlorophenyl)amino]acetate can be achieved through various methods. One method involves the use of N-ethyl-N,N-diisopropylamine in acetonitrile at 80℃ for 16 hours. Another method involves the use of N-ethyl-N,N-diisopropylamine in N,N-dimethyl-formamide at 90℃ for 24 hours.

Molecular Structure Analysis

The InChI code for Ethyl 2-[(3,5-dichlorophenyl)amino]acetate is 1S/C10H11Cl2NO2/c1-2-15-10(14)6-13-9-4-7(11)3-8(12)5-9/h3-5,13H,2,6H2,1H3. This code provides a specific representation of the molecule’s structure.

Scientific Research Applications

Organic Synthesis and Characterization

• Structural Analysis : A study detailed the molecular structure of a thioamide derivative related to Ethyl 2-[(3,5-dichlorophenyl)amino]acetate, highlighting its synthesis, crystal structure, and spectroscopic properties, which could inform similar analyses of Ethyl 2-[(3,5-dichlorophenyl)amino]acetate (Prasanth et al., 2015).
• Antimicrobial Applications : Synthesis of formazans from a related Mannich base demonstrated antimicrobial properties, suggesting that Ethyl 2-[(3,5-dichlorophenyl)amino]acetate could also be explored for similar biological activities (Sah et al., 2014).

Corrosion Inhibition

• Material Protection : The corrosion inhibition behavior of chalcone derivatives for mild steel in hydrochloric acid was investigated, indicating the potential of Ethyl 2-[(3,5-dichlorophenyl)amino]acetate derivatives in material science and corrosion protection (Lgaz et al., 2017).

Advanced Oxidation Processes

• Environmental Applications : Research on organic intermediates in the degradation of 2,4-dichlorophenoxyacetic acid by advanced oxidation processes for wastewater treatment suggests a potential application area for Ethyl 2-[(3,5-dichlorophenyl)amino]acetate in environmental chemistry (Sun & Pignatello, 1993).

Catalysis and Chemical Reactions

• Catalytic Applications : A study on the ionic liquid 1-ethyl-3-methylimidazole acetate as a catalyst for the synthesis of imidazoles under ultrasonic irradiation highlights the role of similar compounds in facilitating efficient chemical syntheses (Zang et al., 2010).